Research Area
  • HO-3867
    HO-3867
    • Cat. No.:
    • B607967
    • CAS No.:
    • Molecular Formula:
    • C28H30F2N2O2
    • Molecular Weight:
    • 464.5 g/mol
    Description
    HO-3867 is an analog of curcumin that selectively suppresses STAT3 phosphorylation, transcription, and DNA binding without affecting the expression of other active STATs. It has been shown to induce apoptosis in...
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  • HOI-07
    HOI-07
    • Cat. No.:
    • B607970
    • CAS No.:
    • 1606160-40-0
    • Molecular Formula:
    • C19H13NO4
    • Molecular Weight:
    • 319.32
    Description
    HOI-07 is a specific Aurora B inhibitor.
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  • HPB
    HPB
    • Cat. No.:
    • B607973
    • CAS No.:
    • 1800066-24-3
    • Molecular Formula:
    • C18H20N2O4
    • Molecular Weight:
    • 328.37
    Description
    HPB is a selective inhibitor of HDAC6 deacetylase.
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  • Aumolertinib
    Aumolertinib
    • Cat. No.:
    • B607974
    • CAS No.:
    • 1899921-05-1
    • Molecular Formula:
    • C30H35N7O2
    • Molecular Weight:
    • 525.6 g/mol
    Description
    Almonertinib is a third-generation EGFR tyrosine kinase inhibitor targeting EGFR-sensitizing and T790M resistance mutations. It is being investigated against advanced or metastatic EGFR-mutated non-small cell lu...
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  • HS-1371
    HS-1371
    • Cat. No.:
    • B607975
    • CAS No.:
    • Molecular Formula:
    • C24H24N4O
    • Molecular Weight:
    • 384.5 g/mol
    Description
    HS-1371 is a receptor-interacting serine/threonine kinase 3 (RIPK3) inhibitor (IC50 = 20.8 nM). It inhibits basal RIPK3 autophosphorylation and TNF-α- or TRAIL-induced necroptosis in HT-29 cells when used at a c...
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  • HSF1A
    HSF1A
    • Cat. No.:
    • B607981
    • CAS No.:
    • Molecular Formula:
    • C21H19N3O2S2
    • Molecular Weight:
    • 409.5 g/mol
    Description
    HSF1A is an activator of Heat shock transcription factor 1 (HSF1).
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  • HTH-01-015
    HTH-01-015
    • Cat. No.:
    • B607985
    • CAS No.:
    • Molecular Formula:
    • C26H28N8O
    • Molecular Weight:
    • 468.6 g/mol
    Description
    NUAK1 (also known as AMPK-related kinase 5) and NUAK2 (also known as SNF1/AMPK-related kinase) are members of the AMP-activated protein kinase (AMPK) family of protein kinases that are activated by the liver kin...
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  • Huhs015
    Huhs015
    • Cat. No.:
    • B607989
    • CAS No.:
    • Molecular Formula:
    • C19H18N4O
    • Molecular Weight:
    • 318.4 g/mol
    Description
    HUHS015 is an inhibitor of prostate cancer antigen-1 (PCA-1;  IC50 = 0.67 µM), also known as α-ketoglutarate-dependent dioxygenase alkB homolog 3 (ALKBH3). It inhibits proliferation of DU145 human prostate ...
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  • Raf inhibitor 1 dihydrochloride
    Raf inhibitor 1 dihydrochloride
    • Cat. No.:
    • B607991
    • CAS No.:
    • Molecular Formula:
    • C26H21Cl3N8
    • Molecular Weight:
    • 551.9 g/mol
    Description
    B-RAF inhibitor 1 is an inhibitor of Raf kinases (Kis = 0.3, 1, and 1 nM for C-RAF, B-RAF, and B-RAFV600E, respectively). It is selective for the B-RAFV600E kinase domain over Lck, Tie2, KDR, and p38α (IC50s = 8...
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  • DUB-IN-2
    DUB-IN-2
    • Cat. No.:
    • B607994
    • CAS No.:
    • 924296-19-5
    • Molecular Formula:
    • C15H9N5O
    • Molecular Weight:
    • 275.271
    Description
    HY50737A is an USP7/USP8 inhibitor.
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